N-(4-bromophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[4-(hydroxymethyl)-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C16H16BrNO4/c1-21-15-8-11(9-19)2-7-14(15)22-10-16(20)18-13-5-3-12(17)4-6-13/h2-8,19H,9-10H2,1H3,(H,18,20)
• InChI Key: JGAAZCPTQGEIFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CO)OCC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO4
• Molecular Weight: 366.21 g/mol

Description

Organic compounds like this one typically consist of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and halogens like bromine (Br). They can have various applications, including use in pharmaceuticals, as intermediates in chemical reactions, or in research.

Synthesis Analysis

The synthesis of such compounds often involves techniques like nucleophilic substitution, condensation, or coupling reactions. The exact method would depend on the specific structure and functional groups present in the compound.

Molecular Structure Analysis

The molecular structure of organic compounds is determined by the arrangement of atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to analyze the structure.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite diverse, depending on their functional groups. They might undergo reactions like hydrolysis, reduction, oxidation, or various types of coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds, including their melting point, boiling point, solubility, and reactivity, can be determined using various analytical techniques.

Mechanism of Action

The mechanism of action of an organic compound depends on its structure and the context in which it’s used. For example, if it’s a drug, its mechanism of action could involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific structure and properties. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal of the compound, as well as its health effects.